
Unveiling 2-(2-Chlorophenyl)acetohydrazide: A
Comprehensive Technical Guide

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 2-(2-Chlorophenyl)acetohydrazide

Cat. No.: B1363106 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
2-(2-Chlorophenyl)acetohydrazide is a carbohydrazide compound that has garnered interest

as a versatile building block in the synthesis of various heterocyclic compounds with potential

pharmacological activities. While the definitive discovery and detailed historical timeline of this

specific compound are not extensively documented in publicly available literature, its synthesis

and utility are inferred from the broader context of hydrazide chemistry. This technical guide

provides a detailed overview of its synthesis, physicochemical properties, and its role as a key

intermediate in the development of potentially bioactive molecules. Although direct biological

activity data for 2-(2-Chlorophenyl)acetohydrazide is limited, the known antimicrobial and

anti-inflammatory properties of its derivatives suggest a promising scaffold for further drug

discovery efforts.

Introduction
Hydrazides are a class of organic compounds characterized by the presence of a CONHNH2

functional group. They are known to be important precursors in the synthesis of a wide array of

heterocyclic systems, including pyrazoles, oxadiazoles, and triazoles. These heterocyclic motifs

are prevalent in many biologically active compounds, contributing to their diverse

pharmacological profiles. 2-(2-Chlorophenyl)acetohydrazide, with its reactive hydrazide

moiety and a substituted phenyl ring, serves as a valuable synthon for introducing the 2-

chlorophenylacetyl group into more complex molecular architectures.
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Physicochemical Properties
A summary of the known physicochemical properties of 2-(2-Chlorophenyl)acetohydrazide is

presented in Table 1.

Table 1: Physicochemical Data of 2-(2-Chlorophenyl)acetohydrazide

Property Value Source

CAS Number 22631-60-3 MSDS

Molecular Formula C₈H₉ClN₂O MSDS

Molecular Weight 184.62 g/mol MSDS

Appearance Not specified (likely a solid) -

Melting Point Not specified -

Boiling Point Not specified -

Solubility Not specified -

Synthesis of 2-(2-Chlorophenyl)acetohydrazide
The primary synthetic route to 2-(2-Chlorophenyl)acetohydrazide involves the hydrazinolysis

of the corresponding ester, ethyl 2-(2-chlorophenyl)acetate. This reaction is a standard and

widely used method for the preparation of acylhydrazides.

Experimental Protocol: Synthesis via Hydrazinolysis
This protocol is adapted from the synthesis of structurally similar acetohydrazide derivatives.[1]

Materials:

Ethyl 2-(2-chlorophenyl)acetate

Hydrazine hydrate (80-100%)

Ethanol (absolute)
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Procedure:

In a round-bottom flask equipped with a reflux condenser, dissolve ethyl 2-(2-

chlorophenyl)acetate in absolute ethanol.

Add an excess of hydrazine hydrate to the solution (typically 2-3 equivalents).

The reaction mixture is then heated to reflux and maintained at this temperature for several

hours (the exact time may vary and should be monitored by thin-layer chromatography).

After the reaction is complete, the mixture is cooled to room temperature, and the excess

solvent is removed under reduced pressure.

The resulting crude product can be purified by recrystallization from a suitable solvent, such

as ethanol or an ethanol-water mixture, to yield pure 2-(2-Chlorophenyl)acetohydrazide.

Diagram 1: Synthetic Pathway for 2-(2-Chlorophenyl)acetohydrazide

Ethyl 2-(2-chlorophenyl)acetate

2-(2-Chlorophenyl)acetohydrazide

 Ethanol, Reflux

Hydrazine Hydrate
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Caption: General synthetic scheme for 2-(2-Chlorophenyl)acetohydrazide.

Role as a Synthetic Intermediate
2-(2-Chlorophenyl)acetohydrazide is primarily utilized as an intermediate in the synthesis of

more complex molecules. Its hydrazide functionality allows for condensation reactions with

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/product/b1363106?utm_src=pdf-body
https://www.benchchem.com/product/b1363106?utm_src=pdf-body
https://www.benchchem.com/product/b1363106?utm_src=pdf-body-img
https://www.benchchem.com/product/b1363106?utm_src=pdf-body
https://www.benchchem.com/product/b1363106?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1363106?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


various carbonyl compounds to form hydrazones, which can then be cyclized to afford a variety

of heterocyclic structures.

One documented application is its use in the synthesis of 1-(8-Chloro-3-methyl-1H-

pyrazolo[4,3-c]cinnolin-1-yl)-2-(2-chlorophenyl)ethanone.[2] In this synthesis, 2-(2-
Chlorophenyl)acetohydrazide is condensed with 3-acetyl-6-chloro-1H-cinnolin-4-one.

Diagram 2: Experimental Workflow for the Synthesis of a Pyrazolocinnoline Derivative
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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